4-Chlorophenylsulphonylnitromethane
Overview
Description
4-Chlorophenylsulphonylnitromethane is a compound that is related to various substituted phenols and nitrophenols. Although the specific compound is not directly mentioned in the provided papers, the related research involves the synthesis and analysis of compounds with similar functional groups, such as chlorophenols and nitrophenols. These compounds are of interest due to their environmental relevance and potential applications in various fields, including water treatment and chemical synthesis .
Synthesis Analysis
The synthesis of compounds related to this compound involves several steps, including nucleophilic substitutions and oxidation reactions
Scientific Research Applications
Wastewater Treatment
4-Chlorophenol (4-CP) is a highly toxic compound with detrimental effects on human health and the environment. It's widely studied for wastewater treatment applications. Hadi et al. (2020) developed a system combining persulfate and oxalic acid with a heterogeneous Fenton-like system for effective 4-CP degradation in synthetic wastewater. The study utilized adaptive neuro-fuzzy inference systems for modeling the degradation process, achieving a high efficiency of 99.6% under optimal conditions (Hadi et al., 2020). Similarly, Baziar et al. (2018) investigated the effect of dissolved oxygen and nanoscale zero-valent iron on 4-CP degradation, finding a direct relationship between oxygen pressure and removal efficiency (Baziar et al., 2018).
Industrial Wastewater Treatment
The treatment of industrial wastewater containing 4-CP is another significant area of application. Eslami et al. (2018) focused on using UV and MnO2 for peroxymonosulfate activation, resulting in complete degradation of 4-CP, indicating its high performance for industrial wastewater treatment (Eslami, Hashemi, & Ghanbari, 2018).
Photocatalytic Sulfate Radical-Based Oxidation
Photocatalytic sulfate radical-based advanced oxidation processes have been explored for degrading 4-CP. A study by Babaei, Golshan, and Kakavandi (2021) demonstrated the efficiency of this method, achieving over 99% elimination of 4-CP (Babaei, Golshan, & Kakavandi, 2021).
Environmental Remediation
4-CP's role in environmental remediation is also notable. Rastogi, Al-Abed, and Dionysiou (2009) examined advanced oxidation technologies for the treatment of chlorophenols, including 4-CP, highlighting its application in environmental clean-up (Rastogi, Al-Abed, & Dionysiou, 2009).
Sensor Development
The compound has been used in the development of sensors for detecting toxic pollutants. Yan et al. (2019) designed a photoelectrochemical sensor based on a heterojunction for sensitive detection of 4-CP in water (Yan et al., 2019).
Biodegradation Studies
4-CP degradation has been studied using the white rot fungus Phanerochaete chrysosporium, offering insights into biodegradation methods for environmental remediation (Zouari, Labat, & Sayadi, 2002).
properties
IUPAC Name |
1-chloro-4-(nitromethylsulfonyl)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO4S/c8-6-1-3-7(4-2-6)14(12,13)5-9(10)11/h1-4H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMYAZABHPSHKHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)C[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20352851 | |
Record name | 4-Chlorophenylsulphonylnitromethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66073-97-0 | |
Record name | 4-Chlorophenylsulphonylnitromethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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